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Compound of Interest

Compound Name: 1,6-Diiodohexane

Cat. No.: B103822 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of 1,6-diiodohexane, a versatile di-

iodinated alkane utilized in a range of chemical syntheses. This document details its chemical

and physical properties, outlines a common synthetic protocol, and explores its applications in

polymer chemistry, materials science, and the synthesis of complex molecules.

Core Properties of 1,6-Diiodohexane
1,6-Diiodohexane, identified by the CAS number 629-09-4, is a dense, high-boiling liquid at

room temperature. Its utility in organic synthesis stems from the two reactive carbon-iodine

bonds, which can participate in a variety of nucleophilic substitution and coupling reactions. A

summary of its key quantitative properties is presented in the table below for easy reference.
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Property Value

CAS Number 629-09-4

Molecular Formula C₆H₁₂I₂

Molecular Weight 337.97 g/mol

Melting Point 9-10 °C

Boiling Point 141-142 °C at 10 mmHg

Density 2.05 g/mL at 25 °C

Refractive Index (n20/D) 1.5852

Solubility Immiscible with water

Synthesis of 1,6-Diiodohexane via the Finkelstein
Reaction
A prevalent and efficient method for the synthesis of 1,6-diiodohexane is the Finkelstein

reaction. This nucleophilic substitution reaction involves the conversion of an alkyl bromide or

chloride to an alkyl iodide. In the case of 1,6-diiodohexane, the synthesis typically starts from

1,6-dibromohexane.

Experimental Protocol: Synthesis from 1,6-
Dibromohexane
Materials:

1,6-dibromohexane

Sodium iodide (NaI)

Acetone (anhydrous)

Benzene (for extraction)

Aqueous sodium hydroxide (NaOH) solution
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Aqueous hydrochloric acid (HCl) solution

Equipment:

Round-bottom flask with a reflux condenser

Heating mantle

Magnetic stirrer and stir bar

Separatory funnel

Rotary evaporator

Procedure:

In a round-bottom flask, dissolve 1 mole of 1,6-dibromohexane in a suitable volume of

anhydrous acetone.

Add a molar excess of sodium iodide (typically 2.5 to 3 equivalents) to the solution.

Heat the mixture to reflux with vigorous stirring. The reaction progress can be monitored by

the precipitation of sodium bromide, which is insoluble in acetone. The reaction is typically

refluxed for several hours to ensure completion.

After the reaction is complete, cool the mixture to room temperature.

Remove the precipitated sodium bromide by filtration.

The acetone is then removed from the filtrate using a rotary evaporator.

The resulting crude product is taken up in benzene and transferred to a separatory funnel.

The organic layer is washed sequentially with water, a dilute aqueous solution of sodium

hydroxide, and a dilute aqueous solution of hydrochloric acid to remove any remaining

impurities.
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The organic layer is then dried over a suitable drying agent (e.g., anhydrous magnesium

sulfate).

Finally, the benzene is removed by rotary evaporation to yield the purified 1,6-diiodohexane.

Solvent

1,6-Dibromohexane
Br-(CH₂)₆-Br

1,6-Diiodohexane
I-(CH₂)₆-I

SN2 Substitution

Sodium Bromide
NaBr (precipitate)

Leaving Group (Br⁻)

Sodium Iodide
NaI

Nucleophile (I⁻)

Acetone

Click to download full resolution via product page

Caption: Finkelstein reaction for the synthesis of 1,6-diiodohexane.

Key Applications of 1,6-Diiodohexane
The bifunctional nature of 1,6-diiodohexane makes it a valuable building block in various fields

of chemical synthesis.

Polyurethane Synthesis
1,6-diiodohexane can be utilized as a chain extender or as a precursor to diamines for the

synthesis of polyurethanes. The diiodo functionality allows for the introduction of a flexible

hexamethylene spacer into the polymer backbone, which can influence the mechanical

properties of the resulting polyurethane.

Generalized Experimental Workflow for Polyurethane Synthesis:
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Prepolymer Formation: A diisocyanate is reacted with a polyol to form an isocyanate-

terminated prepolymer.

Chain Extension: 1,6-diiodohexane can be converted to 1,6-diaminohexane, which is then

used as a chain extender. The diamine reacts with the isocyanate groups of the prepolymer

to form urea linkages, extending the polymer chain and building molecular weight. The

reaction is typically carried out in a polar aprotic solvent.

Curing: The resulting polyurethane-urea can then be cured to form the final solid material.

Diisocyanate

Isocyanate-Terminated
Prepolymer

Polyol

Polyurethane-Urea

Chain Extension

1,6-Diiodohexane

1,6-Diaminohexane

Conversion

Curing

Final Polyurethane
Material
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Caption: Workflow for polyurethane synthesis using a 1,6-diiodohexane derivative.
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Additive in Perovskite Solar Cells
In the field of photovoltaics, 1,6-diiodohexane has been investigated as a solvent additive in

the fabrication of perovskite solar cells. It can influence the crystallization of the perovskite film,

leading to improved morphology and, consequently, enhanced device performance and

stability.

Generalized Experimental Protocol for Perovskite Film Deposition with 1,6-Diiodohexane
Additive:

Precursor Solution Preparation: A precursor solution containing lead halides and organic

cations (e.g., methylammonium iodide, formamidinium iodide) is prepared in a solvent

system such as a mixture of DMF and DMSO.

Additive Incorporation: A specific volume percentage of 1,6-diiodohexane is added to the

perovskite precursor solution.

Spin Coating: The precursor solution with the additive is spin-coated onto a substrate (e.g.,

FTO-coated glass with an electron transport layer).

Annealing: The substrate is then annealed at a specific temperature to promote the

crystallization of the perovskite film. The presence of 1,6-diiodohexane can affect the grain

size and orientation of the perovskite crystals.

Device Completion: Subsequent layers, such as a hole transport layer and a metal contact,

are deposited to complete the solar cell device.

Synthesis of Macrocycles
The ability of 1,6-diiodohexane to react at both ends makes it a suitable reagent for the

synthesis of macrocyclic compounds. Through reactions with other bifunctional molecules, it

can form large ring structures that are of interest in host-guest chemistry, materials science,

and as synthetic intermediates.

Generalized Experimental Approach for Macrocyclization:

Reactant Selection: 1,6-diiodohexane is chosen as one of the linear building blocks. A

second bifunctional molecule, such as a diphenol or a dicarboxylic acid, is selected as the
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complementary component.

High-Dilution Conditions: The cyclization reaction is typically performed under high-dilution

conditions to favor intramolecular cyclization over intermolecular polymerization. This is often

achieved by the slow addition of the reactants to a large volume of solvent.

Reaction Conditions: The specific reaction conditions (solvent, temperature, catalyst) will

depend on the nature of the coupling reaction being employed (e.g., Williamson ether

synthesis, esterification).

Isolation and Purification: After the reaction is complete, the macrocyclic product is isolated

and purified, often using column chromatography to separate it from any oligomeric or

polymeric byproducts.

This technical guide serves as a foundational resource for professionals working with 1,6-
diiodohexane. For specific applications, further optimization of the outlined protocols may be

necessary to achieve desired outcomes. Always consult relevant safety data sheets and

perform a thorough risk assessment before handling this chemical.

To cite this document: BenchChem. [A Comprehensive Technical Guide to 1,6-Diiodohexane:
Properties, Synthesis, and Applications]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b103822#1-6-diiodohexane-cas-number-and-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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